Cas no 46121-55-5 (N-(beta-acetoxyethyl)pyridinium)

• Product Name: N-(beta-acetoxyethyl)pyridinium
• CAS No: 46121-55-5
• MF: C₉H₁₂NO₂
• MW: 166.197082519531
• CID: 930213
• PubChem ID: 193833
• Update Time: 2025-04-19

N-(beta-acetoxyethyl)pyridinium Chemical and Physical Properties

Names and Identifiers

• N-(beta-acetoxyethyl)pyridinium
• 2-pyridin-1-ium-1-ylethyl acetate
• PYACH
• Pyridinium, 1-(2-(acetyloxy)ethyl)-
• SCHEMBL9543168
• DTXSID40196734
• CHEMBL3306365
• 46121-55-5

• Inchi： 1S/C9H12NO2/c1-9(11)12-8-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3/q+1
• InChI Key： LAWNEQSYVWOOLN-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC[N+]1C=CC=CC=1

Computed Properties

• Exact Mass: 166.086803626g/mol
• Monoisotopic Mass: 166.086803626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 30.2Ų